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Compound of Interest

Compound Name: Axocet

Cat. No.: B12762411

For Researchers, Scientists, and Drug Development Professionals

Introduction

Acacetin, a naturally occurring flavonoid found in plants such as Robinia pseudoacacia (black
locust), has garnered significant interest within the scientific community. Its diverse
pharmacological properties, including anti-inflammatory, antioxidant, and anti-cancer activities,
are subjects of ongoing research. The therapeutic potential of Acacetin is largely attributed to
its ability to modulate key intracellular signaling pathways. This document provides detailed
application notes and protocols for the proper dissolution of Acacetin for use in laboratory
experiments, ensuring reliable and reproducible results.

Data Presentation: Acacetin Solubility

Acacetin is a lipophilic compound with poor solubility in aqueous solutions. Its solubility is
significantly enhanced in organic solvents. The following table summarizes the solubility of
Acacetin in common laboratory solvents.
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Solvent/Vehicle Solubility Reference
Dimethyl Sulfoxide (DMSO) ~15 mg/mL
Dimethylformamide (DMF) ~15 mg/mL
1:2 solution of DMSO:PBS (pH
~0.33 mg/mL
7.2)
Water <119 ng/mL
pH 7.4 Buffer <119 ng/mL

Simulated Gastric Fluid (SGF) <119 ng/mL

Simulated Intestinal Fluid (SIF) <119 ng/mL

Very Slightly Soluble (with
Methanol )
heating)

Experimental Protocols

Protocol 1: Preparation of a High-Concentration
Acacetin Stock Solution

This protocol describes the preparation of a concentrated stock solution of Acacetin, which can
be stored for future use.

Materials:

Acacetin powder

100% Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Ultrasonic bath (optional)

Procedure:
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e Weigh the desired amount of Acacetin powder in

» To cite this document: BenchChem. [Dissolving Acacetin for Laboratory Experiments:
Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12762411#how-to-dissolve-axocet-for-laboratory-
experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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